[2-(furan-2-ylmethylcarbamoylamino)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate

• IUPAC Name: [2-(furan-2-ylmethylcarbamoylamino)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• InChI: InChI=1S/C19H21N3O7S/c1-14-4-6-15(7-5-14)8-10-30(26,27)21-12-18(24)29-13-17(23)22-19(25)20-11-16-3-2-9-28-16/h2-10,21H,11-13H2,1H3,(H2,20,22,23,25)/b10-8+
• InChI Key: KROVWLINAALASH-CSKARUKUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)OCC(=O)NC(=O)NCC2=CC=CO2
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)OCC(=O)NC(=O)NCC2=CC=CO2
• Molecular Formula: C19H21N3O7S
• Molecular Weight: 435.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a furan ring, carbamoyl group, sulfonyl group, and acetate group. Furan is a heterocyclic compound with a 5-membered aromatic ring. The carbamoyl group is a functional group derived from carbamic acid and the sulfonyl group is a functional group that is a sulfur atom bonded to two oxygen atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, furan compounds can be synthesized from biomass via furan platform chemicals (FPCs) such as furfural and 5-hydroxy-methylfurfural. Additionally, furan Schiff base derivatives can be synthesized by condensation reaction of primary amines with carbonyl compounds.

Future Directions

Furan platform chemicals (FPCs) have been identified as a promising area for future research, with potential applications in the manufacture of a wide range of compounds from biomass. This could potentially include the synthesis of complex molecules like the one you’ve mentioned.